Cas no 1804936-27-3 (Methyl 3,6-dibromopyridine-2-acetate)

• Product Name: Methyl 3,6-dibromopyridine-2-acetate
• CAS No: 1804936-27-3
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• MDL: MFCD28785088
• CID: 4706531
• Update Time: 2025-10-31

Methyl 3,6-dibromopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-dibromopyridine-2-acetate

• MDL： MFCD28785088
• Inchi： 1S/C8H7Br2NO2/c1-13-8(12)4-6-5(9)2-3-7(10)11-6/h2-3H,4H2,1H3
• InChI Key： IEQDQYBJQJNVCO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1CC(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3,6-dibromopyridine-2-acetate

Methyl 3,6-dibromopyridine-2-acetate (CAS No. 1804936-27-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3,6-dibromopyridine-2-acetate, identified by its unique Chemical Abstracts Service number CAS No. 1804936-27-3, is a compound of significant interest in the realm of pharmaceutical chemistry. This heterocyclic ester, featuring a pyridine core substituted with bromine atoms at the 3rd and 6th positions and an acetyl group at the 2nd position, has emerged as a valuable intermediate in the synthesis of various bioactive molecules.

The structural attributes of Methyl 3,6-dibromopyridine-2-acetate make it particularly useful in the development of pharmaceutical agents targeting diverse therapeutic pathways. The presence of bromine atoms at the 3rd and 6th positions enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often essential for achieving high affinity and selectivity in drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the use of halogenated pyridines as key building blocks in medicinal chemistry. Among these, Methyl 3,6-dibromopyridine-2-acetate has garnered attention due to its ability to serve as a precursor for a wide array of pharmacologically relevant compounds. For instance, it has been employed in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The brominated pyridine scaffold allows for precise modulation of electronic and steric properties, enabling the optimization of drug-like characteristics such as solubility, metabolic stability, and binding affinity.

One notable application of Methyl 3,6-dibromopyridine-2-acetate is in the development of antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and receptors. Researchers have leveraged the reactivity of this compound to design inhibitors targeting viral proteases and polymerases. The bromine atoms provide handles for further derivatization, allowing chemists to fine-tune the molecular structure for improved efficacy against viral infections.

The compound's utility extends beyond antiviral applications. It has also been explored in the synthesis of anticancer drugs, where it serves as a precursor for small molecules that inhibit tumor growth by interfering with critical cellular pathways. The acetyl group at the 2-position of the pyridine ring can be further modified to introduce additional functional groups that enhance binding interactions with target proteins involved in cancer progression.

Recent advancements in synthetic methodologies have further enhanced the appeal of Methyl 3,6-dibromopyridine-2-acetate as a pharmaceutical intermediate. For example, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of this compound, reducing reaction times and improving yields. These innovations have made it possible to produce complex drug candidates on a larger scale while maintaining high purity standards.

The demand for high-quality intermediates like Methyl 3,6-dibromopyridine-2-acetate continues to grow as pharmaceutical companies strive to develop novel therapeutics with improved efficacy and safety profiles. The compound's versatility and reactivity make it an indispensable tool in synthetic organic chemistry, particularly for researchers working on cutting-edge drug discovery programs.

In conclusion, Methyl 3,6-dibromopyridine-2-acetate (CAS No. 1804936-27-3) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity profile have positioned it as a critical intermediate in the development of innovative therapeutic agents across multiple disease areas. As research progresses and new synthetic techniques emerge, the importance of this compound is expected to continue growing, solidifying its role as a cornerstone of medicinal chemistry innovation.